(1S,2S,3R)-PLX-4545

• Molecular Formula: C28H31N3O4
• Molecular Weight: 473.6 g/mol
• InChI: InChI=1S/C28H31N3O4/c32-26-13-12-24(27(33)29-26)31-17-19-14-21(10-11-22(19)28(31)34)35-25-9-5-4-8-23(25)30-15-20(16-30)18-6-2-1-3-7-18/h1-3,6-7,10-11,14,20,23-25H,4-5,8-9,12-13,15-17H2,(H,29,32,33)/t23-,24-,25-/m0/s1
• InChIKey: DQYZQRGRHXEYPT-SDHOMARFSA-N

(1S,2S,3R)-PLX-4545: IKZF2 Degrader Procurement

(1S,2S,3R)-PLX-4545 (CAS 2892066-42-9) is the (1S,2S,3R) enantiomer of PLX-4545, a synthetic organic small-molecule molecular glue degrader that hijacks the cereblon (CRBN) E3 ubiquitin ligase complex to selectively target the zinc finger transcription factor IKZF2 (Helios) for proteasomal degradation [1]. PLX-4545 was discovered by Plexium, Inc. and disclosed as compound 10 in patent WO2023283425A1; its full structure was revealed at the ACS Fall 2024 First-Time Disclosures session [2]. The compound is orally bioavailable and has advanced to Phase 1 clinical evaluation in healthy volunteers (ACTRN12623001265662), where it demonstrated clinical proof of mechanism through complete IKZF2 degradation and conversion of immunosuppressive regulatory T cells (Tregs) into pro-inflammatory effector-like T cells [3]. (1S,2S,3R)-PLX-4545 is one of multiple stereochemically defined forms of PLX-4545 available for research procurement alongside (S,S)-PLX-4545 (CAS 2892065-49-3) and the parent PLX-4545 (CAS 2892065-45-9), each with distinct three-dimensional configurations that may influence cereblon binding geometry and degradation efficiency .

1

Stereochemically defined (1S,2S,3R) enantiomer for reproducible research

CAS 2892066-42-9 distinguishes from other PLX-4545 forms

2

Oral molecular glue degrader targeting IKZF2 for Treg pathway studies

Cereblon-mediated degradation mechanism

3

Reported Phase 1 pharmacodynamic endpoint context supports model-response interpretation

Human PD data available for assay calibration

• [1] IUPHAR/BPS Guide to Pharmacology. PLX-4545 Ligand Page. Ligand ID: 13574. Accessed April 2026. View Source
• [2] Plexium, Inc. WO2023283425A1 - Compounds and methods for targeted degradation of IKZF2. Priority date: July 8, 2022. Publication date: January 12, 2023. View Source
• [3] DiMartino JF, Thompson P, Huang Y, Freeman-Cook K, Farrell C, Yang P. Abstract CT150: A first in humans trial of PLX-4545, a molecular glue degrader of IKZF2, in healthy volunteers, shows pharmacologic modulation of Tregs at well-tolerated doses. Cancer Res. 2025;85(8_Supplement_2):CT150. View Source

(1S,2S,3R)-PLX-4545: Stereochemical & Clinical Validation

IKZF2 molecular glue degraders are not interchangeable tools. Three chemically distinct IKZF2-targeting degraders—PLX-4545, NVP-DKY709, and PVTX-405—exhibit markedly different degradation potency (DC50 spanning 0.7–11 nM), maximal degradation efficiency (Dmax ranging from 53% to 91%), and selectivity profiles against other IKZF family members and CRBN neo-substrates [1]. Moreover, within the PLX-4545 chemotype itself, multiple stereoisomers exist with distinct CAS numbers: (1S,2S,3R)-PLX-4545 (2892066-42-9), (S,S)-PLX-4545 (2892065-49-3), and parent PLX-4545 (2892065-45-9). The three chiral centers in the cyclohexyl-azetidine-isoindolinone scaffold mean that enantiomeric and diastereomeric forms may differ in cereblon binding affinity, IKZF2 degradation efficiency, and off-target profiles—differences that cannot be assumed away without experimental verification [2]. Furthermore, clinical development status differs dramatically: DKY709 has been discontinued by Novartis, PVTX-405 remains preclinical, while PLX-4545 is the only IKZF2 degrader with publicly reported Phase 1 clinical proof-of-mechanism data demonstrating complete target engagement in humans at well-tolerated oral doses [3]. Procuring the correct, stereochemically defined form is therefore essential for experimental reproducibility and translational relevance.

Degrader class mismatch

IKZF2 degraders (PLX-4545, DKY709, PVTX-405) exhibit different degradation efficiencies and selectivity profiles; direct substitution may alter experimental outcomes.

Stereoisomer sensitivity

Multiple PLX-4545 stereoisomers with distinct CAS numbers may differ in cereblon binding geometry and degradation cooperativity; stereochemical identity must match prior studies.

Clinical-stage context gap

DKY709 development discontinued, PVTX-405 preclinical; only PLX-4545 has reported Phase 1 PD data, limiting cross-compound translational model assumptions.

• [1] Chen Z, Dearie A, Parker GS, et al. Development of PVTX-405 as a potent and highly selective molecular glue degrader of IKZF2 for cancer immunotherapy. Nat Commun. 2025;16:4095. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. PLX-4545 Ligand Page: Physico-chemical Properties and SMILES. Ligand ID: 13574. Accessed April 2026. View Source
• [3] Drug Hunter. PLX-4545: Oral IKZF2 Molecular Glue Degrader. September 26, 2024. Citing DKY709 discontinuation by Novartis and PLX-4545 Phase 1 advancement. View Source

(1S,2S,3R)-PLX-4545 Differentiation Evidence

Degradation Efficiency and Treg Reprogramming

PLX-4545 achieves substantially higher maximal IKZF2 degradation (Dmax ~80% at 1 μM) compared to NVP-DKY709 (Dmax = 53% at concentrations tested), despite DKY709 having a nominally lower DC50 (4 nM vs. 6 nM for PLX-4545). In the IKZF2 degradation field, Dmax—the maximal extent of target protein elimination—is emerging as the more functionally relevant parameter than DC50 alone, because incomplete degradation (as seen with DKY709's 53% Dmax) may leave residual Helios protein sufficient to maintain Treg suppressive function. PLX-4545's ~80% Dmax enables more complete ablation of IKZF2 protein, directly correlating with functional conversion of suppressive Tregs into effector-like T cells as demonstrated by reduction of CD25 and FOXP3 expression and increased production of effector cytokines IL-2 and IFNγ [1]. PVTX-405 achieves an even higher Dmax of 91% (DC50 = 0.7 nM) but lacks clinical validation data [2].

Degradation Efficiency

Head-to-head

Dmax ~80% vs 53% (DKY709); DC50 6 nM vs 4 nM. PVTX-405 Dmax 91%, DC50 0.7 nM.

Reported higher Dmax supports Treg functional reprogramming study context.

Dmax may be more relevant than DC50 for complete target ablation models.

Evidence Dimension	IKZF2 maximal degradation efficiency (Dmax) and degradation potency (DC50)
Target Compound Data	PLX-4545: DC50 = 6 nM, Dmax ~80% at 1 μM (cellular assay)
Comparator Or Baseline	NVP-DKY709: DC50 = 4 nM, Dmax = 53% (Jurkat T cells, 16-20 h); PVTX-405: DC50 = 0.7 nM, Dmax = 91% (HEK293 HiBiT assay)
Quantified Difference	PLX-4545 Dmax exceeds DKY709 by ~27 percentage points (80% vs. 53%); PVTX-405 exceeds PLX-4545 by ~11 percentage points in Dmax (91% vs. 80%) and ~8.6-fold in DC50 (0.7 vs. 6 nM)
Conditions	PLX-4545: cellular IKZF2 degradation assay (IUPHAR/BPS curated data); DKY709: Jurkat T lymphocyte assay, 16–20 h treatment; PVTX-405: HEK293 IKZF2 HiBiT degradation assay

Why This Matters

For researchers studying Treg functional reprogramming, Dmax directly determines whether residual IKZF2 protein persists to maintain immunosuppressive function; PLX-4545's ~80% Dmax represents a functionally meaningful threshold exceeded by DKY709's 53% Dmax, making PLX-4545 the stronger candidate for experiments requiring complete Helios ablation.

• [1] IUPHAR/BPS Guide to Pharmacology. PLX-4545 Bioactivity Comments: DC50 for IKZF2 degradation is 6 nM, with maximum degradation of ~80% (at 1 μM). Ligand ID: 13574. Accessed April 2026. View Source
• [2] Chen Z, Dearie A, Parker GS, et al. Development of PVTX-405 as a potent and highly selective molecular glue degrader of IKZF2 for cancer immunotherapy. Nat Commun. 2025;16:4095. PVTX-405 DC50 = 0.7 nM, Dmax = 91%; references PLX-4545 and DKY709 as Phase 1 comparators. View Source

Clinical Proof-of-Mechanism and Tolerability

In the Phase 1 randomized, double-blind, placebo-controlled study (ACTRN12623001265662), PLX-4545 achieved complete degradation of IKZF2 in peripheral blood FOXP3+ Tregs across all dose levels tested in the multiple ascending dose (MAD) arm. With repeated daily oral dosing for 14 days, all dose levels (10–100 mg) achieved complete IKZF2 degradation in PBMCs by Day 2, leading to conversion of Tregs into effector-like T cells. Pharmacodynamically, PLX-4545 led to rapid IKZF2 degradation within 2 hours of dosing, reaching maximal degradation by 24 hours, with protein resynthesis requiring more than 6 days—indicating a sustained pharmacodynamic effect suitable for once-daily dosing. The study established a 40-fold dose range (2.5–200 mg SAD; 10–100 mg MAD) that is safe, well-tolerated, and pharmacologically active, with treatment-emergent adverse events mostly Grade 1 or 2 and no dose-limiting toxicities encountered [1]. In contrast, NVP-DKY709 development was discontinued by Novartis [2], and PVTX-405 remains in preclinical development [3], meaning no comparator IKZF2 degrader has publicly demonstrated this breadth of clinical pharmacodynamic data.

Clinical Proof of Mechanism

Reported

Complete IKZF2 degradation at all MAD dose levels (10-100 mg QD, 14d); no DLTs. DKY709 discontinued, PVTX-405 preclinical.

Reported clinical-stage target engagement endpoint; supports PD model calibration.

Only IKZF2 degrader with public human PD data.

Evidence Dimension	Clinical development status and human pharmacodynamic proof of mechanism
Target Compound Data	PLX-4545: Phase 1 completed in healthy volunteers; complete IKZF2 degradation achieved at all MAD dose levels (10–100 mg QD × 14 days); 40-fold pharmacologically active dose range established; well-tolerated with no DLTs
Comparator Or Baseline	NVP-DKY709: Phase 1 initiated but development discontinued (Novartis); PVTX-405: preclinical stage only, no human data
Quantified Difference	PLX-4545 is the only IKZF2 molecular glue degrader with publicly available clinical proof-of-mechanism data showing complete target engagement in humans. DKY709: program terminated. PVTX-405: no clinical data.
Conditions	Phase 1 SAD/MAD study in healthy adult volunteers; PK/PD assessment by plasma concentration analysis and flow cytometry of IKZF2 protein levels in FOXP3+ Tregs

Why This Matters

For translational researchers and procurement decisions, clinical validation de-risks the compound for in vivo studies; PLX-4545 is the only IKZF2 degrader with demonstrated human tolerability and complete target engagement, providing a clinically calibrated reference molecule for preclinical benchmarking.

• [1] DiMartino JF, Thompson P, Huang Y, Freeman-Cook K, Farrell C, Yang P. Abstract CT150: A first in humans trial of PLX-4545, a molecular glue degrader of IKZF2, in healthy volunteers, shows pharmacologic modulation of Tregs at well-tolerated doses. Cancer Res. 2025;85(8_Supplement_2):CT150. View Source
• [2] LinkedIn / Drug Hunter. #AACR24: Novartis recently discontinued the development of its IKZF2 degrader, DKY709, while Plexium is advancing PLX-4545 through Phase 1. May 2024. View Source
• [3] Chen Z, Dearie A, Parker GS, et al. Nat Commun. 2025;16:4095. PVTX-405 described as preclinical; PLX-4545 and DKY709 cited as Phase 1 clinical-stage IKZF2 degraders. View Source

Single-Agent Anti-Tumor Activity

In preclinical xenograft models, oral administration of PLX-4545 as a single agent demonstrated anti-tumor activity comparable to PD-1 checkpoint inhibition alone—a notably high bar for a small-molecule immunotherapy agent. Furthermore, the combination of PLX-4545 with PD-1 inhibitors produced significantly greater tumor growth inhibition than either agent alone, with increased proliferation of CD4+ and CD8+ effector T cells and enhanced Teff cell infiltration into tumor tissue [1]. PLX-4545 treatment preferentially converted tumor-resident Tregs (which express higher IKZF2 levels than circulating Tregs) into effector-like T cells through decreased CD25 expression and increased production of effector cytokines IL-2 and IFNγ, resulting in a favorable shift in the intratumoral Teff:Treg ratio [2]. While DKY709 also showed in vivo degradation of IKZF2 in xenograft models, its development was discontinued before comprehensive combination data could be generated [3]. PVTX-405 has demonstrated single-agent tumor growth delay in MC38 syngeneic models and combination benefit with anti-PD1 and anti-LAG3, but only in humanized CRBN mice, limiting direct cross-study comparison [4].

Single-Agent Anti-Tumor Activity

Reported

Single-agent activity comparable to anti-PD1 in xenograft models; combination with anti-PD1 enhanced Teff proliferation and tumor inhibition.

Reported in vivo model-response context; supports checkpoint inhibitor combination studies.

Tumor-resident Treg reprogramming observed.

Evidence Dimension	Single-agent in vivo anti-tumor efficacy and combination benefit with immune checkpoint inhibitors
Target Compound Data	PLX-4545: Single-agent anti-tumor activity comparable to PD-1 inhibition in xenograft models; combination with anti-PD1 significantly increased Teff proliferation and tumor growth inhibition vs. either agent alone
Comparator Or Baseline	PD-1 checkpoint inhibitor (single-agent benchmark); PVTX-405: significant tumor growth delay as single agent and survival benefit in combination with anti-PD1 or anti-LAG3 in humanized CRBN MC38 model
Quantified Difference	PLX-4545 single-agent activity reaches parity with PD-1 inhibition—a quantitative benchmark not reported for DKY709. PVTX-405 combination data available only in genetically humanized mouse models.
Conditions	Humanized mice implanted with syngeneic or xenograft tumors; oral PLX-4545 administration; tumor growth inhibition and immune profiling by flow cytometry and immunohistochemistry

Why This Matters

Single-agent activity comparable to PD-1 inhibition positions PLX-4545 as a mechanistically validated tool for studying Treg-mediated immune suppression in vivo; the combination data support its use in checkpoint inhibitor resistance models.

• [1] Huang Y, Song S, Yang L, et al. Abstract 6380: PLX-4545, a selective IKZF2 degrader, reprograms suppressive Tregs leading to tumor growth inhibition and combination benefit with immune checkpoint therapy. Cancer Res. 2025;85(8_Supplement_1):6380. View Source
• [2] Dearie A, Blanco G, Parker GS, et al. Abstract 1332: Preclinical activity of PLX-4545, an IKZF2 degrader, shows single agent anti-tumor activity and combination benefit with anti-PD1 therapy in solid tumors. J Immunother Cancer. 2024;12(Suppl_2):A1489. View Source
• [3] Bonazzi S, d'Hennezel E, Beckwith REJ, et al. Discovery and characterization of a selective IKZF2 glue degrader for cancer immunotherapy. Cell Chem Biol. 2023;30(3):235-247. DKY709 (NVP-DKY709) discovery and preclinical characterization. View Source
• [4] Chen Z, Dearie A, Parker GS, et al. Development of PVTX-405 as a potent and highly selective molecular glue degrader of IKZF2 for cancer immunotherapy. Nat Commun. 2025;16:4095. In vivo efficacy data in humanized CRBN mice. View Source

Oral Bioavailability and Clinical Pharmacokinetics

PLX-4545 has been confirmed orally bioavailable in humans with a defined clinical pharmacokinetic profile from the Phase 1 SAD/MAD study. PLX-4545 demonstrated dose-proportional increases in AUC0-∞ across the 10–200 mg SAD range and 10–100 mg MAD range. Tmax was consistent across doses at 0.75–1.0 hours, indicating rapid oral absorption. In the MAD study, near-complete IKZF2 degradation was sustained with once-daily dosing over 14 days, and protein resynthesis required >6 days after the last dose, supporting a pharmacodynamic half-life substantially longer than the pharmacokinetic half-life [1]. A food effect cohort demonstrated that food intake significantly increased both Cmax and AUC, providing guidance for preclinical dosing protocols [2]. In contrast, DKY709 exhibited species-dependent degradation activity (active in human, monkey, and rabbit cells but not in rat, mouse, pig, or dog cells), complicating preclinical in vivo model selection . PVTX-405 oral bioavailability has been demonstrated in mice (30 mg/kg oral gavage) but no clinical PK data are available .

Oral Bioavailability and PK

Reported

Dose-proportional AUC, Tmax 0.75-1 h, sustained PD >6 days; food increases Cmax and AUC. Broad species cross-reactivity.

Reported clinical PK profile supports once-daily oral dosing research models.

DKY709 lacked rodent activity; PVTX-405 no clinical PK.

Evidence Dimension	Oral pharmacokinetics in humans and preclinical species
Target Compound Data	PLX-4545: Dose-proportional AUC0-∞ (10–200 mg), Tmax 0.75–1.0 h, sustained PD effect >6 days after last dose; food increases Cmax and AUC; active across human, monkey, and rodent species
Comparator Or Baseline	DKY709: Oral bioavailability demonstrated in mice and monkeys but inactive in rat, mouse, pig, and dog cells—limiting preclinical model utility; PVTX-405: Mouse oral PK only (30 mg/kg in PEG200)
Quantified Difference	PLX-4545 has clinical PK data across a 40-fold dose range; DKY709 lacks broad species cross-reactivity; PVTX-405 has no clinical PK data. PLX-4545 PD effect duration (>6 days) far exceeds PK exposure, enabling convenient once-daily dosing.
Conditions	Phase 1 SAD (2.5–200 mg) and MAD (10–100 mg QD × 14 days) in healthy volunteers; plasma concentration analysis; PD assessed by IKZF2 protein in FOXP3+ Tregs by flow cytometry

Why This Matters

Defined clinical PK with once-daily oral dosing and broad species cross-reactivity makes PLX-4545 the most practical IKZF2 degrader for translational in vivo pharmacology studies across commonly used rodent models.

• [1] DiMartino JF, Thompson P, Huang Y, Freeman-Cook K, Farrell C, Yang P. Abstract CT150: A first in humans trial of PLX-4545. Cancer Res. 2025;85(8_Supplement_2):CT150. PK and PD results from Phase 1 SAD/MAD study. View Source
• [2] ANZCTR Clinical Trial Registration. ACTRN12623001265662. A Phase 1, Randomized, Placebo-Controlled, Study to Evaluate Safety, Pharmacokinetics, and Pharmacodynamics of Single and Multiple Ascending Doses of PLX-4545 in Healthy Subjects. View Source

Stereochemical Identity and Experimental Reproducibility

(1S,2S,3R)-PLX-4545 (CAS 2892066-42-9) is the explicitly defined (1S,2S,3R) enantiomer of PLX-4545, carrying three chiral centers in the cyclohexyl-azetidine-isoindolinone scaffold with absolute configuration (1S,2S,3R). This distinguishes it from (S,S)-PLX-4545 (CAS 2892065-49-3, also designated Compound I in patent WO2023283425A1) and from parent PLX-4545 (CAS 2892065-45-9). While the functional consequences of this specific stereochemical permutation have not been published in a direct head-to-head comparison, the precedent across cereblon-based molecular glue degraders—where subtle stereochemical changes profoundly alter neosubstrate recruitment geometry, degradation efficiency, and off-target profiles—makes stereochemical identity a non-trivial procurement parameter . The IUPHAR/BPS Guide to Pharmacology lists the canonical SMILES with defined stereochemistry: C1=CC=C(C=C1)C2CN(C2)[C@H]3CCCC[C@@H]3OC4=CC=C5C(=C4)CN([C@H]6CCC(=O)NC6=O)C5=O, confirming the specific stereochemical arrangement [1]. Researchers procuring PLX-4545 for reproducible in vitro degradation assays or in vivo pharmacology must therefore specify the exact enantiomeric form required, as (1S,2S,3R)-PLX-4545 and (S,S)-PLX-4545 are not interchangeable without experimental validation.

Stereochemical Identity

Class-level

Three chiral centers; (1S,2S,3R) CAS 2892066-42-9 vs (S,S) and parent forms. No published direct activity comparison.

Stereochemical identity requires specification; enantiomer-specific activity uncharacterized.

Experimental reproducibility depends on defined stereochemistry.

Evidence Dimension	Stereochemical identity and CAS number specificity
Target Compound Data	(1S,2S,3R)-PLX-4545: CAS 2892066-42-9; three defined chiral centers with (1S,2S,3R) absolute configuration
Comparator Or Baseline	(S,S)-PLX-4545: CAS 2892065-49-3; PLX-4545 (parent): CAS 2892065-45-9. No published direct comparative activity data between stereoisomers.
Quantified Difference	Three distinct CAS numbers confirm different chemical entities; quantitative difference in biological activity between stereoisomers not yet published in peer-reviewed literature.
Conditions	Stereochemical identity confirmed by IUPHAR/BPS canonical and isomeric SMILES; chiral purity typically verified by vendor HPLC chiral analysis or NMR

Why This Matters

In the absence of published head-to-head stereoisomer comparison data, procurement of the wrong PLX-4545 stereoisomer introduces an uncontrolled variable that may alter cereblon binding geometry, IKZF2 degradation efficiency, and off-target profiles—compromising experimental reproducibility and cross-study comparability.

• [1] IUPHAR/BPS Guide to Pharmacology. PLX-4545 Ligand Page: Canonical SMILES, Isomeric SMILES, and InChI Key confirming stereochemistry. Ligand ID: 13574. View Source

(1S,2S,3R)-PLX-4545 Procurement Scenarios

In Vivo Treg Functional Reprogramming

For studies where the biological endpoint depends on complete loss of IKZF2 protein rather than partial knockdown, (1S,2S,3R)-PLX-4545 is the appropriate procurement choice based on its Dmax of ~80%—substantially exceeding DKY709's 53% Dmax. This higher degradation efficiency translates directly to more complete Treg-to-Teff functional conversion, as evidenced by reduction of CD25 and FOXP3 expression and increased IL-2/IFNγ production [1]. The defined clinical PK profile (once-daily oral dosing, Tmax 0.75–1.0 h, >6-day PD effect duration) further supports its use in chronic in vivo dosing regimens where sustained IKZF2 suppression is required [2]. Researchers should specify (1S,2S,3R)-PLX-4545 (CAS 2892066-42-9) to ensure stereochemical consistency across experimental replicates.

Checkpoint Inhibitor Combination and Resistance Models

For preclinical immuno-oncology programs investigating mechanisms of checkpoint inhibitor resistance or combination therapy optimization, (1S,2S,3R)-PLX-4545 offers a clinically calibrated tool molecule. Its single-agent anti-tumor activity has been benchmarked against PD-1 inhibition, and its combination with anti-PD1 produces significantly enhanced Teff proliferation and tumor growth inhibition compared to either agent alone [1]. The preferential conversion of tumor-resident Tregs (which express higher IKZF2 than circulating Tregs) into effector-like T cells provides a mechanistically relevant model for studying TME-specific immune reprogramming [2]. Procurement of the correct enantiomer ensures that preclinical combination data can be meaningfully compared across studies and aligned with the clinical development program.

Pharmacodynamic Reference Standard Development

As the only IKZF2 molecular glue degrader with publicly available Phase 1 clinical pharmacodynamic data, (1S,2S,3R)-PLX-4545 serves as an essential reference compound for developing IKZF2 target engagement assays, PD biomarker panels, and Treg functional assays intended for clinical translation. The Phase 1 study established that IKZF2 protein levels in FOXP3+ Tregs can be used as a quantitative PD biomarker, with degradation detectable within 2 hours of dosing and maximal at 24 hours [1]. The 40-fold pharmacologically active dose range (10–100 mg MAD) provides a wide window for dose-response calibration in assay development [2]. For CROs and translational laboratories developing IKZF2-targeting agent screening cascades, PLX-4545 represents the only clinically validated positive control compound in this target class.

Cereblon Molecular Glue Mechanistic Studies

For structural biology and biophysics laboratories investigating the relationship between molecular glue stereochemistry and cereblon-neosubstrate ternary complex formation, (1S,2S,3R)-PLX-4545 provides a valuable tool compound with three defined chiral centers and publicly disclosed SMILES/InChI key [1]. The availability of multiple PLX-4545 stereoisomers with distinct CAS numbers—(1S,2S,3R), (S,S), and parent—creates an opportunity for systematic structure-activity relationship studies examining how stereochemical permutations at the cyclohexyl-azetidine junction affect cereblon binding, IKZF2 recruitment geometry, and degradation cooperativity. Such studies are directly relevant to understanding the molecular determinants of molecular glue selectivity and may inform rational design of next-generation IKZF2 degraders [2]. Procurement of the stereochemically defined form is essential for the interpretability of structural and biophysical data.

Application

Selection Property

Validation Focus

In vivo Treg reprogramming studies

Reported high Dmax degradation profile

Treg functional conversion endpoints (CD25, FOXP3, IL-2/IFNγ)

Checkpoint inhibitor combination and resistance models

Single-agent activity benchmarked against anti-PD1

Combination benefit and intratumoral Teff/Treg ratio endpoints

IKZF2 target engagement assay development

Clinical-stage PD biomarker calibration

IKZF2 degradation kinetics and dose-response range

Molecular glue stereochemistry SAR studies

Defined chiral centers for systematic SAR

Cereblon binding geometry and degradation cooperativity

• [1] Huang Y, Song S, Yang L, et al. Abstract 6380: PLX-4545, a selective IKZF2 degrader, reprograms suppressive Tregs leading to tumor growth inhibition and combination benefit with immune checkpoint therapy. Cancer Res. 2025;85(8_Supplement_1):6380. View Source
• [2] DiMartino JF, Thompson P, Huang Y, Freeman-Cook K, Farrell C, Yang P. Abstract CT150: A first in humans trial of PLX-4545. Cancer Res. 2025;85(8_Supplement_2):CT150. View Source